cis-3,5-Difluoropiperidine hydrochloride
Overview
Description
“Cis-3,5-Difluoropiperidine hydrochloride” is a chemical compound with potential applications in various fields . It is a type of fluorinated piperidine, which are of interest in drugs, agrochemicals, and materials science . The compound has a molecular formula of C5H10ClF2N and a molecular weight of 157.5900 g/mol .
Synthesis Analysis
The synthesis of cis-3,5-Difluoropiperidine hydrochloride involves a one-pot rhodium-catalysed dearomatization–hydrogenation of fluoropyridine precursors . This process enables the formation of a plethora of substituted all-cis-(multi)fluorinated piperidines in a highly diastereoselective fashion through pyridine dearomatization followed by complete saturation of the resulting intermediates by hydrogenation .Molecular Structure Analysis
The molecular structure of cis-3,5-Difluoropiperidine hydrochloride exhibits a 1,3-diaxial behaviour of the fluorine atoms . In aqueous (D2O) solution, both the cis-hydrochloride salt and the corresponding free base exist almost exclusively in the diaxial fluorine chair conformation .Chemical Reactions Analysis
The chemical reactions involved in the formation of cis-3,5-Difluoropiperidine hydrochloride include a dearomatization–hydrogenation process . This process involves the transformation of fluoropyridine precursors into a variety of substituted all-cis-(multi)fluorinated piperidines .Physical And Chemical Properties Analysis
The physical and chemical properties of cis-3,5-Difluoropiperidine hydrochloride include a molecular weight of 157.59 and a storage temperature of room temperature . The compound is typically available in powder form .Scientific Research Applications
I have conducted a search to gather information on the scientific research applications of cis-3,5-Difluoropiperidine hydrochloride. While the search results do not provide a comprehensive list of six to eight unique applications, they do offer insights into its potential uses based on its properties and characteristics. Below are some of the applications that can be inferred from the available data:
NMR Studies and Computational Analysis
cis-3,5-Difluoropiperidine hydrochloride: has been used in NMR (Nuclear Magnetic Resonance) studies and computational analysis to understand its conformational behavior. This is important for determining the structure-activity relationships in drug design .
Synthesis of Drug Analogues
The compound’s fluorinated structure makes it valuable for synthesizing analogues of commercial drugs. Fluorine atoms can significantly alter the biological activity and metabolic stability of pharmaceuticals .
Chemoselective Reductions
It serves as a substrate in chemoselective reduction reactions, where its fluorinated structure allows for selective hydrogenation processes, useful in organic synthesis .
Mechanism of Action
Pharmacokinetics
The incorporation of fluorine into piperidine derivatives has been recognized as a powerful strategy to improve their pharmacokinetic and physicochemical properties . The high C-F bond energy increases metabolic stability . The electronic effects of fluorine allow for modification of critical properties such as the pKa . Significantly, a fine-tuning of polarity and lipophilicity can increase solubility and membrane permeability, which may in turn increase the likelihood of success in clinical trials .
properties
IUPAC Name |
(3R,5S)-3,5-difluoropiperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2N.ClH/c6-4-1-5(7)3-8-2-4;/h4-5,8H,1-3H2;1H/t4-,5+; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHGKXYJWIFNPNB-JEVYUYNZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNCC1F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](CNC[C@H]1F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-3,5-Difluoropiperidine hydrochloride | |
CAS RN |
259110-60-6 |
Source
|
| Record name | rac-(3R,5S)-3,5-difluoropiperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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